PKCθ-IN-41
Overview
Description
PKCθ-IN-41 is a selective inhibitor of protein kinase Cθ (PKCθ).
Scientific Research Applications
1. Inhibition of Autoimmune Diseases
PKCθ-IN-41 is a small molecule inhibitor targeting Protein kinase C theta (PKCθ), a kinase involved in T cell activation. Its inhibition is considered a potential therapy for autoimmune diseases such as rheumatoid arthritis (RA), inflammatory bowel disease (IBD), and psoriasis. The development of this compound involved structure-based drug design, indicating its potential in autoimmune disease therapeutics despite some tolerability issues upon chronic dosing (George et al., 2015).
2. Role in Apoptosis
Research indicates that PKCθ plays a role in apoptosis, the programmed cell death process. Specifically, PKCθ is cleaved in apoptosis induced by various agents, and overexpression of the cleaved kinase-active PKCθ fragment leads to nuclear fragmentation and cell death. This suggests that PKCθ-IN-41 might influence apoptosis pathways, particularly in T cells (Datta et al., 1997).
3. T Cell Activation and NFAT Activation
PKCθ is critical in T cell activation, specifically in NFAT transactivation after T cell receptor engagement. The inhibition of PKCθ impacts NFAT transactivation and Ca2+ mobilization in T cells, suggesting a potential application of PKCθ-IN-41 in modulating T cell responses (Pfeifhofer et al., 2003).
4. Impact on Skeletal Muscle and Exercise
Studies on the effect of exercise on PKCθ in human skeletal muscle suggest that PKCθ-IN-41 could potentially modulate muscle function and metabolism during physical activities. However, its direct role in exercise-induced adaptations in muscle remains less clear (Rose et al., 2004).
5. Membrane Targeting and Activation in T Cells
PKCθ has unique membrane binding and activation mechanisms, particularly in T lymphocytes. This specificity could be harnessed by PKCθ-IN-41 for targeted therapeutic applications in T cell-mediated diseases (Melowic et al., 2004).
6. Regulation during T Cell Activation
The activation of PKCθ by tyrosine phosphorylation in T cells indicates its critical role in T cell activation and function. This positions PKCθ-IN-41 as a potential modulator of these processes (Liu et al., 2000).
properties
Product Name |
PKCθ-IN-41 |
|---|---|
Molecular Formula |
C17H19F3N4O2 |
Molecular Weight |
368.36 |
IUPAC Name |
(R)-1-Methyl-9-((3-methylazetidin-3-yl)amino)-8-(trifluoromethyl)-3,5-dihydrobenzo[b]pyrazino[1,2-d][1,4]oxazin-2(1H)-one |
InChI |
InChI=1S/C17H19F3N4O2/c1-9-15(25)22-5-10-6-26-14-3-11(17(18,19)20)12(4-13(14)24(9)10)23-16(2)7-21-8-16/h3-5,9,21,23H,6-8H2,1-2H3,(H,22,25)/t9-/m1/s1 |
InChI Key |
PYILCGXGXZEQDK-SECBINFHSA-N |
SMILES |
O=C([C@H]1C)NC=C2N1C3=CC(NC4(C)CNC4)=C(C(F)(F)F)C=C3OC2 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
PKCθ IN-41; PKCθ IN41; PKCθ-IN-41 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-(2,6-Dichlorophenyl)-3-oxa-4-azatricyclo[5.2.1.02,6]dec-4-ene](/img/structure/B1193334.png)